Cas no 1448070-66-3 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1448070-66-3
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5917417
• PubChem ID: 71806387
• Update Time: 2025-06-09

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide
• AKOS024559131
• 1448070-66-3
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methylisoxazole-4-carboxamide
• F6436-0873

• Inchi： 1S/C16H18N2O3/c1-11-14(9-18-21-11)15(19)17-10-16(20,13-7-8-13)12-5-3-2-4-6-12/h2-6,9,13,20H,7-8,10H2,1H3,(H,17,19)
• InChI Key： DSCXNXPHVAYRTA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCC(C2CC2)(O)C2=CC=CC=C2)=O)C=N1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide

Introduction to N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1448070-66-3)

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide, identified by its CAS number 1448070-66-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The compound belongs to the oxazole class of heterocyclic compounds, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including a cyclopropyl ring, a hydroxyl group, and a phenyl group, contributes to the complex interactions of this molecule with biological targets. These structural elements not only influence its chemical properties but also play a crucial role in determining its pharmacological effects.

In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic applications. Oxazoles are particularly valued for their ability to modulate enzymatic activity and interfere with signaling pathways that are implicated in diseases such as cancer, inflammation, and infectious disorders. The specific configuration of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease progression. For instance, studies have suggested that oxazole derivatives can target enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. The cyclopropyl group, in particular, has been shown to enhance binding affinity by providing steric hindrance that optimizes interactions with the enzyme active site.

The hydroxyl group attached to the cyclopropyl ring adds another layer of complexity to the molecule's behavior. This functional group can participate in hydrogen bonding interactions, both within the molecule and with potential biological targets. Such interactions are essential for achieving high selectivity and efficacy in drug design. Additionally, the phenyl group contributes to the compound's lipophilicity, which can influence its ability to cross biological membranes and reach its target site.

Recent research has also explored the synthetic pathways for obtaining N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide. Advances in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. These improvements have opened up new avenues for structural optimization and derivatization, allowing researchers to fine-tune the molecule's properties for specific applications.

In vitro studies have begun to reveal the biological profile of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and cell lines. For example, preliminary data indicate that this compound may exhibit potent effects on enzymes associated with inflammatory responses and tumor growth. These findings are particularly intriguing given the increasing demand for targeted therapies that address these conditions.

The oxazole core of this molecule is known to exhibit a range of biological activities due to its ability to mimic natural heterocycles found in bioactive molecules. The combination of structural features such as the cyclopropyl ring, hydroxyl group, and phenyl group enhances its potential as a pharmacophore. This multifaceted approach allows researchers to design molecules that can interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide is no exception. Ongoing studies are focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These assessments are crucial for determining whether the compound can reach therapeutic levels in vivo and maintain stability over time.

In addition to its potential therapeutic applications, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-5-methyl-1,2-oxazole-4-carboxamide may also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe mechanisms of action and explore new drug design strategies. By studying how this compound interacts with biological systems, scientists can gain insights into disease pathways and develop more effective treatments.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-(2-cyclopropyl-2-hydroxy-